![molecular formula C21H17FN4O3S B1236827 2-(6-Fluoro-10-oxo-1,2-dihydro-10H-3-thia-4,9,10a-triaza-cyclopenta[b]fluoren-9-yl)-N-(2-methoxy-phenyl)-acetamide](/img/structure/B1236827.png)
2-(6-Fluoro-10-oxo-1,2-dihydro-10H-3-thia-4,9,10a-triaza-cyclopenta[b]fluoren-9-yl)-N-(2-methoxy-phenyl)-acetamide
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Overview
Description
LSM-18452 is a member of indoles.
Scientific Research Applications
Antiproliferative Activity
- The chemical has been involved in the synthesis of novel compounds that exhibit promising antiproliferative effects. For instance, benzophenone-thiazole derivatives synthesized using a similar chemical structure demonstrated significant antiproliferative effects through the inhibition of VEGF-A, a key molecule in angiogenesis and cancer proliferation (Prashanth et al., 2014).
Antimicrobial Properties
- Similar compounds have shown notable antimicrobial activities. For example, various synthesized acetamide derivatives, related structurally, have demonstrated significant activity against a range of bacteria including Staphylococcus aureus, Bacillus cereus, and Escherichia coli, among others (Turan-Zitouni et al., 2007). Other analogs, like those incorporating pyrazole moiety, also showed antimicrobial potential, highlighting the versatility of this chemical framework (Gouda et al., 2010).
Anti-inflammatory Activity
- The chemical's structure is conducive to modifications leading to the development of anti-inflammatory drugs. Similar compounds with slight variations in the molecular structure have exhibited significant anti-inflammatory activities, underscoring the therapeutic potential of this compound (Sunder & Maleraju, 2013).
properties
Molecular Formula |
C21H17FN4O3S |
---|---|
Molecular Weight |
424.4 g/mol |
IUPAC Name |
2-(4-fluoro-10-oxo-14-thia-8,11,16-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2(7),3,5,15-pentaen-8-yl)-N-(2-methoxyphenyl)acetamide |
InChI |
InChI=1S/C21H17FN4O3S/c1-29-16-5-3-2-4-14(16)23-17(27)11-26-15-7-6-12(22)10-13(15)18-19(26)20(28)25-8-9-30-21(25)24-18/h2-7,10H,8-9,11H2,1H3,(H,23,27) |
InChI Key |
MJIKQZYDJKDBGN-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1NC(=O)CN2C3=C(C=C(C=C3)F)C4=C2C(=O)N5CCSC5=N4 |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CN2C3=C(C=C(C=C3)F)C4=C2C(=O)N5CCSC5=N4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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